![molecular formula C6H13ClF3NO B6220668 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride CAS No. 2758000-57-4](/img/no-structure.png)
3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride (3-EAMTMP-HCl) is an organic compound that is used as an intermediate in organic synthesis and as a building block for many pharmaceuticals and other compounds. It is also known as 3-ethanolamine-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride. This compound is a colorless solid that is soluble in water and has a melting point of 185-186 °C. It has a molecular formula of C₆H₁₃ClF₃N₂O and a molecular weight of 211.65 g/mol.
Scientific Research Applications
3-EAMTMP-HCl has been used in a variety of scientific research applications, including as a reactant in the synthesis of drugs and other compounds, as a catalyst in organic reactions, and as a starting material for the production of fluorinated compounds. It has also been used as a reagent in the synthesis of a variety of compounds, including antibiotics, antiviral agents, and anti-inflammatory agents.
Mechanism of Action
3-EAMTMP-HCl acts as a proton donor in organic reactions, meaning that it can donate a proton to a molecule to form a new bond. This process is known as protonation and is an important part of many organic reactions. In addition, 3-EAMTMP-HCl can act as a base, meaning that it can accept a proton from a molecule to form a new bond. This process is known as deprotonation and is also an important part of many organic reactions.
Biochemical and Physiological Effects
3-EAMTMP-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme monoamine oxidase A (MAO-A), which is involved in the metabolism of certain neurotransmitters. In addition, 3-EAMTMP-HCl has been shown to have anticonvulsant and anxiolytic effects, as well as to act as an antidepressant.
Advantages and Limitations for Lab Experiments
3-EAMTMP-HCl has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is readily available from chemical suppliers. In addition, it is relatively stable and can be stored for long periods of time. However, 3-EAMTMP-HCl can be toxic if inhaled or ingested, and it should be handled with care in the laboratory.
Future Directions
There are several potential future directions for the use of 3-EAMTMP-HCl in scientific research. It could be used as a reactant in the synthesis of new pharmaceuticals or other compounds. It could also be used as a catalyst in organic reactions, or as a starting material for the production of fluorinated compounds. In addition, 3-EAMTMP-HCl could be used to study the biochemical and physiological effects of MAO-A inhibitors or other compounds. Finally, 3-EAMTMP-HCl could be used in the development of new methods for the synthesis of compounds or for the production of fluorinated compounds.
Synthesis Methods
3-EAMTMP-HCl can be synthesized from the reaction of 3-ethanolamine and 1,1,1-trifluoro-2-methylpropan-2-ol in the presence of hydrochloric acid. The reaction is carried out in aqueous solution at a temperature of 80-100 °C for a period of 1-2 hours. The reaction produces a white solid that can be filtered and washed with water. The product can then be dried and stored for future use.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride involves the reaction of 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol with hydrochloric acid.", "Starting Materials": [ "3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol", "Hydrochloric acid" ], "Reaction": [ "Add 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol to a reaction vessel", "Slowly add hydrochloric acid to the reaction vessel while stirring", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum to obtain 3-(ethylamino)-1,1,1-trifluoro-2-methylpropan-2-ol hydrochloride" ] } | |
2758000-57-4 | |
Molecular Formula |
C6H13ClF3NO |
Molecular Weight |
207.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.